Cas no 1852279-42-5 (Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine)

Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine is a tertiary amine compound featuring a branched alkyl chain and a substituted piperidine moiety. Its structural complexity imparts unique reactivity and steric properties, making it valuable in pharmaceutical and agrochemical synthesis. The presence of the 3-methylpiperidine group enhances its potential as a chiral building block or ligand in asymmetric catalysis. The tertiary amine functionality offers nucleophilic character, facilitating its use in alkylation or condensation reactions. Its stability under various conditions allows for versatile applications in fine chemical manufacturing. The compound's defined stereochemistry and rigid framework may also contribute to selective binding in biologically active molecules.
Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine structure
1852279-42-5 structure
Product Name:Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine
CAS No:1852279-42-5
MF:C11H24N2
MW:184.321662902832
CID:5683358
PubChem ID:130862668
Update Time:2025-06-12

Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine Chemical and Physical Properties

Names and Identifiers

    • methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine
    • EN300-2606141
    • 1852279-42-5
    • Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine
    • Inchi: 1S/C11H24N2/c1-10-6-5-7-13(8-10)11(2,3)9-12-4/h10,12H,5-9H2,1-4H3
    • InChI Key: MNYOUGGXTJZRSE-UHFFFAOYSA-N
    • SMILES: N1(CCCC(C)C1)C(C)(C)CNC

Computed Properties

  • Exact Mass: 184.193948774g/mol
  • Monoisotopic Mass: 184.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 15.3Ų

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Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine Related Literature

Additional information on Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine

Comprehensive Analysis of Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine (CAS No. 1852279-42-5)

The compound Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine (CAS No. 1852279-42-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a 3-methylpiperidine core and a propylamine side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for custom synthesis and high-purity intermediates like Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine has surged, driven by advancements in precision medicine and biopharmaceuticals. This compound's versatility allows it to serve as a building block for small molecule therapeutics, aligning with the growing trend of personalized healthcare. Its CAS No. 1852279-42-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

One of the key features of Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine is its potential role in addressing neurodegenerative diseases, a hot topic in medical research. The compound's ability to modulate receptor interactions and signal transduction pathways makes it a candidate for studies on Alzheimer's disease and Parkinson's disease. These applications are often highlighted in scientific literature and patent filings, further boosting its visibility in search engines.

From a synthetic chemistry perspective, the 3-methylpiperidine moiety in Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine offers excellent stereochemical control, which is critical for producing chiral drugs. This attribute is particularly valuable in the development of asymmetric catalysts and enantioselective synthesis, areas that are highly sought after in green chemistry initiatives. The compound's CAS No. 1852279-42-5 is often associated with queries about sustainable synthesis methods and catalytic efficiency.

Another area of interest is the compound's potential in material science. Its amine-functionalized structure makes it suitable for modifying polymer surfaces and enhancing composite materials. This application is particularly relevant to industries focused on advanced coatings and nanotechnology, where functional amines play a pivotal role. Searches for Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine often include terms like material modification and surface engineering.

Quality control and analytical characterization of Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine are also critical topics. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure the compound's purity and stability. These methods are frequently discussed in research forums and technical publications, making them integral to the compound's online presence.

In summary, Methyl[2-methyl-2-(3-methylpiperidin-1-yl)propyl]amine (CAS No. 1852279-42-5) is a multifaceted compound with broad applications in pharmaceuticals, material science, and catalysis. Its growing prominence in academic research and industrial processes underscores its importance as a high-value chemical intermediate. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemistry and drug development.

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